Cas no 731821-81-1 (2-Chloro-N-ethyl-N-{(propan-2-yl)carbamoylmethyl}acetamide)

• Product Name: 2-Chloro-N-ethyl-N-{(propan-2-yl)carbamoylmethyl}acetamide
• CAS No: 731821-81-1
• MF: C₉H₁₇ClN₂O₂
• MW: 220.696481466293
• CID: 3106529
• PubChem ID: 2410360
• Update Time: 2025-10-11

2-Chloro-N-ethyl-N-{(propan-2-yl)carbamoylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-ethyl-N-[2-(isopropylamino)-2-oxoethyl]acetamide
• EN300-07936
• GEB82181
• AKOS000122349
• DTXSID901167143
• 2-[(2-chloroacetyl)-ethylamino]-N-propan-2-ylacetamide
• 2-Chloro-N-ethyl-N-[2-[(1-methylethyl)amino]-2-oxoethyl]acetamide
• 731821-81-1
• 2-chloro-N-ethyl-N-{[(propan-2-yl)carbamoyl]methyl}acetamide
• 2-CHLORO-N-ETHYL-N-[(ISOPROPYLCARBAMOYL)METHYL]ACETAMIDE
• Z56951944
• 2-Chloro-N-ethyl-N-{(propan-2-yl)carbamoylmethyl}acetamide

• Inchi： 1S/C9H17ClN2O2/c1-4-12(9(14)5-10)6-8(13)11-7(2)3/h7H,4-6H2,1-3H3,(H,11,13)
• InChI Key： VQSQOGJFIVXPIU-UHFFFAOYSA-N
• SMILES： ClCC(N(CC)CC(NC(C)C)=O)=O

Computed Properties

• Exact Mass: 220.0978555Da
• Monoisotopic Mass: 220.0978555Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.4Ų

Additional information on 2-Chloro-N-ethyl-N-{(propan-2-yl)carbamoylmethyl}acetamide

Comprehensive Analysis of 2-Chloro-N-ethyl-N-{(propan-2-yl)carbamoylmethyl}acetamide (CAS No. 731821-81-1)

The compound 2-Chloro-N-ethyl-N-{(propan-2-yl)carbamoylmethyl}acetamide (CAS No. 731821-81-1) is a specialized organic amide derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloroacetamide core and isopropyl carbamoyl side chain, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers frequently explore its potential in drug discovery and crop protection formulations due to its balanced lipophilicity and reactivity.

In recent years, the demand for high-purity chemical intermediates like 731821-81-1 has surged, driven by advancements in precision medicine and sustainable agriculture. Analytical techniques such as HPLC-MS and NMR spectroscopy confirm its stability under controlled conditions, addressing common queries about compound storage and handling protocols. The compound's structure-activity relationship (SAR) is particularly scrutinized for designing enzyme inhibitors targeting metabolic pathways.

Environmental considerations have elevated interest in green synthesis methods for 2-Chloro-N-ethyl-N-{(propan-2-yl)carbamoylmethyl}acetamide. Studies highlight solvent-free reactions or biocatalytic approaches to reduce waste generation, aligning with circular economy principles. This resonates with search trends around eco-friendly chemistry and process optimization, where users seek data on atom economy and renewable feedstocks.

The compound's physicochemical properties—including melting point (~120°C) and solubility in polar aprotic solvents—are critical for formulation scientists. Frequent searches relate to its compatibility with excipients or delivery systems, underscoring its role in controlled-release technologies. Regulatory databases confirm its compliance with major REACH and ICH guidelines, a key concern for industrial users.

Emerging applications in bioconjugation chemistry leverage the reactive chloroacetyl group of CAS 731821-81-1 for protein labeling and antibody-drug conjugates (ADCs). This aligns with trending topics like targeted cancer therapies and diagnostic probes. Patent analyses reveal innovative uses in photoaffinity labeling for proteomics research.

Quality control protocols for this compound emphasize residual solvent analysis and chiral purity verification, addressing FAQs about batch-to-batch consistency. Collaborative studies with academic institutions have expanded its utility in catalysis and material science, particularly for designing functional polymers with tailored hydrophobicity.

In summary, 2-Chloro-N-ethyl-N-{(propan-2-yl)carbamoylmethyl}acetamide represents a multifaceted building block bridging medicinal chemistry and industrial applications. Its evolving role reflects broader shifts toward molecular diversity and process sustainability in chemical innovation.